Cas no 1005299-31-9 (4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide)

• Product Name: 4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• CAS No: 1005299-31-9
• MF: C₂₀H₂₁BrN₂O₂
• MW: 401.296944379807
• CID: 5507856
• Update Time: 2025-05-26

4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• Inchi： 1S/C20H21BrN2O2/c1-13(2)20(25)23-11-3-4-15-12-17(9-10-18(15)23)22-19(24)14-5-7-16(21)8-6-14/h5-10,12-13H,3-4,11H2,1-2H3,(H,22,24)
• InChI Key： UGUWPHBPYUZHOM-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

Professional Introduction to Compound with CAS No. 1005299-31-9 and Product Name: 4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

The compound with the CAS number 1005299-31-9 and the product name 4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural composition of this molecule, featuring a benzamide moiety linked to a tetrahydroquinoline scaffold, is particularly noteworthy due to its potential pharmacological properties.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in the development of novel therapeutic agents. These derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of a bromo substituent on the benzamide ring enhances the compound's electronic properties, influencing its binding affinity and metabolic stability. Additionally, the 2-methylpropanoyl group contributes to the molecule's overall hydrophobicity, which can be advantageous in drug delivery systems.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require meticulous attention to detail. The 4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been synthesized through multi-step organic reactions that involve careful control of reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the molecular structure and purity of the compound.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Preliminary in vitro studies have suggested that derivatives of tetrahydroquinoline can interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as depression and epilepsy. The benzamide moiety is also known to enhance binding interactions with certain protein targets, further supporting its therapeutic potential.

The incorporation of the bromo substituent into the molecular framework has been strategically designed to improve pharmacokinetic properties. Brominated aromatic compounds often exhibit enhanced lipophilicity and metabolic stability, which are crucial factors for drug efficacy. Moreover, the 2-methylpropanoyl group serves as a steric hindrance element that can prevent unwanted side reactions, ensuring that the compound remains stable under various physiological conditions.

Current research in this area is focused on optimizing synthetic routes to produce larger quantities of this compound for further pharmacological evaluation. Researchers are also exploring different derivatives to assess their biological activity and toxicity profiles. The use of computational modeling techniques has been instrumental in predicting how these molecules will interact with biological targets at the atomic level.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 4-bromo-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide, with its unique structural features and promising biological activities, exemplifies how innovative chemical design can lead to breakthroughs in drug discovery. As research progresses, it is expected that this compound will play a significant role in advancing our understanding of therapeutic interventions for various diseases.

In conclusion, the compound with CAS number 1005299-31-9 represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its combination of a tetrahydroquinoline scaffold with a benzamide moiety and strategic substituents like bromo and 2-methylpropanoyl makes it a valuable candidate for further exploration in medicinal chemistry. The ongoing research into this compound underscores its potential as a lead molecule for future therapeutics.